Cas no 141196-99-8 (Benzamide,4-amino-5-chloro-N-[[(1S,7aS)-hexahydro-1H-pyrrolizin-1-yl]methyl]-2-methoxy-)

• Product Name: Benzamide,4-amino-5-chloro-N-[[(1S,7aS)-hexahydro-1H-pyrrolizin-1-yl]methyl]-2-methoxy-
• CAS No: 141196-99-8
• MF: C₁₆H₂₂ClN₃O₂
• MW: 323.817782878876
• CID: 186466
• PubChem ID: 132337
• Update Time: 2025-04-19

Benzamide,4-amino-5-chloro-N-[[(1S,7aS)-hexahydro-1H-pyrrolizin-1-yl]methyl]-2-methoxy- Chemical and Physical Properties

Names and Identifiers

• Benzamide,4-amino-5-chloro-N-[[(1S,7aS)-hexahydro-1H-pyrrolizin-1-yl]methyl]-2-methoxy-
• SC-53116 hydrochloride hydrate
• 4-amino-5-chloro-N-[(1S-cis-hexahydro-1H-pyrrolizin-1-yl)-methyl]-2-methoxybenzenecarboxamide
• SC 53116
• 4-Amino-5-chloro-N-(hexahydro-pyrrolizin-2-ylmethyl)-2-methoxy-benzamide
• 4-Amino-5-chloro-N-((hexahydro-1H-pyrrolizin-1-yl)methyl)-2-methoxybenzamide (1S-cis)-
• DTXSID60931023
• Q27088750
• SC49518
• BDBM50005833
• (1S-cis)-4-Amino-5-chloro-N-((hexahydro-1H-pyrrolizin-1-yl)methyl)-2-methoxybenzamide
• PDSP2_001604
• CHEMBL34291
• (exo)4-Amino-5-chloro-N-(hexahydro-pyrrolizin-1-ylmethyl)-2-methoxy-benzamide
• 4-Amino-5-chloro-N-((hexahydro-1H-pyrrolizin-1-yl)methyl)-2-methoxybenzamide hydrochloride
• AKOS040753964
• SC53116
• 4-Amino-5-chloro-2-methoxy-N-(7a-methyl-hexahydro-pyrrolizin-1-ylmethyl)-benzamide
• Benzamide, 4-amino-5-chloro-N-((hexahydro-1H-pyrrolizin-1-yl)methyl)-2-methoxy-, (1S-cis)-
• SC-53116
• NCGC00408826-01
• 4-Amino-5-chloro-N-[(1S,7aS)-1-(hexahydro-pyrrolizin-1-yl)methyl]-2-methoxy-benzamide
• SCHEMBL678624
• 4-Amino-5-chloro-N-[(hexahydro-1H-pyrrolizin-1-yl)methyl]-2-methoxybenzene-1-carboximidic acid
• 141196-99-8
• 4-amino-5-chloro-N-[[(1S,8S)-2,3,5,6,7,8-hexahydro-1H-pyrrolizin-1-yl]methyl]-2-methoxybenzamide
• GTPL238

• Inchi： 1S/C16H22ClN3O2/c1-22-15-8-13(18)12(17)7-11(15)16(21)19-9-10-4-6-20-5-2-3-14(10)20/h7-8,10,14H,2-6,9,18H2,1H3,(H,19,21)/t10-,14-/m0/s1
• InChI Key： GAYSOZKZPOVDSB-HZMBPMFUSA-N
• SMILES： ClC1C(=CC(=C(C=1)C(NC[C@@H]1CCN2CCC[C@H]21)=O)OC)N

Computed Properties

• Exact Mass: 323.14026
• Monoisotopic Mass: 323.140055
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 409
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 67.6
• XLogP3: 2.1

Experimental Properties

• Density: 1.3
• Boiling Point: 468.4°C at 760 mmHg
• Flash Point: 237.1°C
• Refractive Index: 1.614
• PSA: 67.59

Benzamide,4-amino-5-chloro-N-[[(1S,7aS)-hexahydro-1H-pyrrolizin-1-yl]methyl]-2-methoxy- Security Information

• Storage Condition：2-8°C